Cas no 131922-29-7 (1H-1,2,4-Triazole-3-carboxamide,1-(2,3-anhydro-b-D-ribofuranosyl)-)
131922-29-7 structure
Product Name:1H-1,2,4-Triazole-3-carboxamide,1-(2,3-anhydro-b-D-ribofuranosyl)-
CAS No:131922-29-7
MF:C8H10N4O4
MW:226.18940114975
CID:161102
PubChem ID:452721
Update Time:2025-04-19
1H-1,2,4-Triazole-3-carboxamide,1-(2,3-anhydro-b-D-ribofuranosyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-1,2,4-Triazole-3-carboxamide,1-(2,3-anhydro-b-D-ribofuranosyl)-
- 1-[4-(hydroxymethyl)-3,6-dioxabicyclo[3.1.0]hexan-2-yl]-1,2,4-triazole-3-carboxamide
- DTXSID30927397
- 1-(2',3'-Anhydro-.beta.-D-ribofuranosyl)-1,2,4-triazole-3-carboxamide
- 1H-1,2,4-Triazole-3-carboxamide, 1-(2,3-anhydro-.beta.-D-ribofuranosyl)-
- 1-(2',3'-Anhydro-beta-D-ribofuranosyl)-1,2,4-triazole-3-carboxamide
- 1-(2,3-Anhydropentofuranosyl)-1H-1,2,4-triazole-3-carboxamide
- 131922-29-7
- 1H-1,2,4-Triazole-3-carboxamide, 1-(2,3-anhydro-beta-D-ribofuranosyl)-
- 2',3'-Epoxy Ribavirin
- 1-[2-(hydroxymethyl)-3,6-dioxabicyclo[3.1.0]hexan-4-yl]-1,2,4-triazole-3-carboxamide
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- Inchi: 1S/C8H10N4O4/c9-6(14)7-10-2-12(11-7)8-5-4(16-5)3(1-13)15-8/h2-5,8,13H,1H2,(H2,9,14)
- InChI Key: LNMRCEJNQCIOJF-UHFFFAOYSA-N
- SMILES: O1C2C(N3C=NC(C(N)=O)=N3)OC(CO)C12
Computed Properties
- Exact Mass: 226.0703
- Monoisotopic Mass: 226.07
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 314
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2
- Topological Polar Surface Area: 116Ų
Experimental Properties
- Density: 2.25
- Boiling Point: 550°Cat760mmHg
- Flash Point: 286.4°C
- Refractive Index: 1.941
- PSA: 115.79
1H-1,2,4-Triazole-3-carboxamide,1-(2,3-anhydro-b-D-ribofuranosyl)- Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
131922-29-7 (1H-1,2,4-Triazole-3-carboxamide,1-(2,3-anhydro-b-D-ribofuranosyl)-) Related Products
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